![molecular formula C13H26O2 B1679712 Propyl decanoate CAS No. 30673-60-0](/img/structure/B1679712.png)
Propyl decanoate
Overview
Description
Propyl decanoate, also known as decanoic acid propyl ester or propyl caprate, is a chemical compound with the molecular formula C13H26O2 . It has a molecular weight of 214.3443 .
Molecular Structure Analysis
The molecular structure of this compound consists of a chain of 13 carbon atoms, 26 hydrogen atoms, and 2 oxygen atoms . The structure can be represented by the InChI string:InChI=1S/C13H26O2/c1-3-5-6-7-8-9-10-11-13(14)15-12-4-2/h3-12H2,1-2H3
. Physical And Chemical Properties Analysis
This compound has a density of 0.87 g/mL at 25°C . More detailed physical and chemical properties were not found in the search results.Scientific Research Applications
1. Propionic Acid Recovery
A study by Keshav et al. (2009) investigated the extraction of propionic acid using Aliquat 336 in various diluents. Propionic acid, a carboxylic acid, has widespread usage in chemical, pharmaceutical, and food industries. This research is significant as it explores reactive extraction techniques for propionic acid recovery from fermentation broth, which is relevant to the application of Propyl Decanoate in industry (Keshav, Chand, & Wasewar, 2009).
2. Combustion Characteristics
Research by Al-Gharibeh et al. (2020) focused on the combustion characteristics of decanoic acid-derived alkyl esters, including this compound. The study emphasized the impact of carbon number variation in the alkyl moiety on autoignition delay times, which is vital for understanding the combustion processes of these esters (Al-Gharibeh, Leathers, Kumar, & Sung, 2020).
3. Application in Sensor Technology
Han et al. (2019) developed a photoelectrochemical sensor based on ZnO nanorods and MoS2 flakes for the determination of Propyl Gallate, a derivative of this compound. This sensor, with its ability to detect Propyl Gallate in edible oils, has implications for food quality monitoring and public health (Han et al., 2019).
4. Enzymatic Synthesis and Industrial Applications
Charoensapyanan et al. (2016) conducted a study on the enzymatic synthesis of propyl-α-glycosides and their application as emulsifying and antibacterial agents. This research highlights the potential of propyl glycosides in various industries due to their biodegradable and functional properties (Charoensapyanan, Ito, Rudeekulthamrong, & Kaulpiboon, 2016).
5. Ecotoxicological Effects
Zurita et al. (2007) investigated the ecotoxicological effects of Propyl Gallate, examining its impact on aquatic organisms. This study is crucial for understanding the environmental impact of this compound derivatives and ensuring sustainable practices in its applications (Zurita, Jos, del Peso, Salguero, López-Artíguez, & Repetto, 2007).
Safety and Hazards
Mechanism of Action
Target of Action
Propyl decanoate, also known as propyl caprate, is a decanoate ester
Mode of Action
As an ester, it may undergo hydrolysis in the body, breaking down into propyl alcohol and decanoic acid
Biochemical Pathways
Esters like this compound are known to be metabolized in the body through ester hydrolysis, a process that can occur in various tissues, including the liver and blood plasma . The resulting products, propyl alcohol and decanoic acid, may then be further metabolized through various biochemical pathways.
Pharmacokinetics
As an ester, it is likely to be absorbed in the gastrointestinal tract following oral administration, distributed throughout the body, metabolized primarily in the liver through ester hydrolysis, and excreted in the urine and feces .
Result of Action
For example, decanoic acid is a medium-chain fatty acid that can be used as an energy source by cells .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, factors such as pH and temperature can affect the rate of ester hydrolysis, potentially influencing the rate at which this compound is metabolized in the body . Additionally, the presence of other substances, such as enzymes or drugs, could potentially affect the metabolism of this compound.
Biochemical Analysis
Biochemical Properties
Propyl decanoate interacts with various enzymes and proteins. For instance, it has been found to be involved in reactions catalyzed by lipase enzymes . Lipase-catalyzed synthesis of propyl caprate involves the esterification of capric acid with 1-propyl alcohol . The nature of these interactions is primarily enzymatic, with the lipase acting as a catalyst to facilitate the reaction .
Cellular Effects
For example, they can affect cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of this compound primarily involves its role as a substrate in enzymatic reactions. In the case of lipase-catalyzed reactions, this compound is formed through the esterification of capric acid with 1-propyl alcohol . This process involves binding interactions with the lipase enzyme, leading to changes in the enzyme’s activity .
Metabolic Pathways
This compound is involved in metabolic pathways related to fatty acid esters
properties
IUPAC Name |
propyl decanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26O2/c1-3-5-6-7-8-9-10-11-13(14)15-12-4-2/h3-12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVFMRFMJVFDSAA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCC(=O)OCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00184713 | |
Record name | Propyl decanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00184713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
30673-60-0 | |
Record name | Propyl decanoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=30673-60-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Propyl caprate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030673600 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Propyl decanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00184713 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Propyl decanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.045.697 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | PROPYL CAPRATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/S0HE9GRS1W | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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